5-(((4-(4-Chlorophenyl)thiazol-2-yl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• IUPAC Name: 5-[[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino]methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C16H13ClN2O4S/c1-16(2)22-13(20)11(14(21)23-16)7-18-15-19-12(8-24-15)9-3-5-10(17)6-4-9/h3-8H,1-2H3,(H,18,19)
• InChI Key: DHLRBGFLOJVKCP-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=NC(=CS2)C3=CC=C(C=C3)Cl)C(=O)O1)C
• Molecular Formula: C16H13ClN2O4S
• Molecular Weight: 364.8 g/mol

Description

Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are known for their diverse pharmacological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Synthesis Analysis

The synthesis of thiazole compounds often involves several steps, including esterification, hydrazination, salt formation, and cyclization. The molecular structures of the synthesized derivatives are usually confirmed by their physicochemical properties and spectroanalytical data such as NMR, IR, and elemental analysis.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole compounds can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. Analgesics are medicines that are used to relieve pain.

Anti-inflammatory Activity

. Anti-inflammatory drugs are used to treat inflammation, a condition that can lead to pain, redness, and swelling in the body.

Antimicrobial Activity

. These drugs are used to treat infections caused by microorganisms like bacteria, viruses, fungi, and parasites.

Antifungal Activity

. Antifungal drugs are used to treat fungal infections, which can occur in any part of the body.

Antiviral Activity

. Antiviral drugs are a type of medication used specifically for treating viral infections.

Diuretic Activity

. Diuretics help the body get rid of excess fluid, mainly water and sodium.

Antitumor Activity

. These drugs are used to inhibit the growth of tumors and kill cancer cells.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For example, they may inhibit the biosynthesis of certain bacterial lipids in their antimicrobial role .

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of pathways, depending on their specific biological activity .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Future Directions

Thiazole compounds have shown promise in various areas of medicinal chemistry due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives with improved pharmacological properties and lesser side effects.